Cas no 2228359-76-8 (2-(2-fluoro-3-nitrophenyl)ethanimidamide)

• Product Name: 2-(2-fluoro-3-nitrophenyl)ethanimidamide
• CAS No: 2228359-76-8
• MF: C₈H₈FN₃O₂
• MW: 197.166424751282
• CID: 5974440
• PubChem ID: 165625720
• Update Time: 2025-11-01

2-(2-fluoro-3-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)ethanimidamide
• 2228359-76-8
• EN300-1792410

• Inchi： 1S/C8H8FN3O2/c9-8-5(4-7(10)11)2-1-3-6(8)12(13)14/h1-3H,4H2,(H3,10,11)
• InChI Key： WRWJOJYXMPTYBC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(=N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06005467g/mol
• Monoisotopic Mass: 197.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)ethanimidamide

Introduction to 2-(2-Fluoro-3-nitrophenyl)ethanimidamide (CAS No. 2228359-76-8)

2-(2-Fluoro-3-nitrophenyl)ethanimidamide, with the CAS number 2228359-76-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluoro-substituted phenyl ring and a nitro group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(2-fluoro-3-nitrophenyl)ethanimidamide can be represented as C₉H₈FNO₃. The presence of the fluoro and nitro groups imparts specific properties to the molecule, such as enhanced lipophilicity and reactivity. These properties are crucial for its potential use in drug development, particularly in the design of novel therapeutics targeting specific biological pathways.

Recent studies have highlighted the potential of 2-(2-fluoro-3-nitrophenyl)ethanimidamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The nitro group in the molecule is believed to play a key role in its biological activity by facilitating the interaction with specific enzymes and receptors involved in inflammatory processes.

In addition to its anti-inflammatory effects, 2-(2-fluoro-3-nitrophenyl)ethanimidamide has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival.

The pharmacokinetic properties of 2-(2-fluoro-3-nitrophenyl)ethanimidamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or injectable drug. The lipophilic nature of the molecule enhances its ability to cross biological membranes, thereby improving its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-fluoro-3-nitrophenyl)ethanimidamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 2-(2-fluoro-3-nitrophenyl)ethanimidamide (CAS No. 2228359-76-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in healthcare and patient outcomes.